Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl-
Overview
Description
Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl- is a chemical compound that has gained significant attention in scientific research due to its various applications. This compound belongs to the pyrazole class of chemicals and has a molecular formula of C21H29N3O. In
Mechanism Of Action
The mechanism of action of Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl- is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines and inducing apoptosis in cancer cells.
Biochemical And Physiological Effects
Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl- has various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which can reduce inflammation in the body. It has also been shown to induce apoptosis in cancer cells, which can lead to the death of cancer cells.
Advantages And Limitations For Lab Experiments
One advantage of using Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl- in lab experiments is its potential use as an anti-inflammatory and anti-cancer agent. However, a limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl-. One direction is to further study its potential use as an anti-inflammatory and anti-cancer agent. Another direction is to investigate its mechanism of action in more detail, which can lead to the development of more effective treatments. Additionally, research can be conducted to explore the potential use of this compound in other areas, such as neurodegenerative diseases and cardiovascular diseases.
In conclusion, Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl- is a chemical compound that has various scientific research applications. Its potential use as an anti-inflammatory and anti-cancer agent makes it an important compound to study. Future research can lead to a better understanding of its mechanism of action and the development of more effective treatments.
Synthesis Methods
Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl- can be synthesized using various methods. One of the most common methods is the reaction of 1-phenyl-3-methyl-5-pyrazolone with 4-methylpiperazine in the presence of a base such as sodium hydride. The resulting compound is then treated with ethyl chloroacetate to form the final product.
Scientific Research Applications
Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl- has various scientific research applications. It has been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. It has also been studied for its potential use as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.
properties
CAS RN |
15083-52-0 |
|---|---|
Product Name |
Pyrazole, 3-methyl-5-(2-(4-methyl-1-piperazinyl)ethoxy)-1-phenyl- |
Molecular Formula |
C17H24N4O |
Molecular Weight |
300.4 g/mol |
IUPAC Name |
1-methyl-4-[2-(5-methyl-2-phenylpyrazol-3-yl)oxyethyl]piperazine |
InChI |
InChI=1S/C17H24N4O/c1-15-14-17(21(18-15)16-6-4-3-5-7-16)22-13-12-20-10-8-19(2)9-11-20/h3-7,14H,8-13H2,1-2H3 |
InChI Key |
XAJSPFVSHSICAZ-UHFFFAOYSA-N |
SMILES |
CC1=NN(C(=C1)OCCN2CCN(CC2)C)C3=CC=CC=C3 |
Canonical SMILES |
CC1=NN(C(=C1)OCCN2CCN(CC2)C)C3=CC=CC=C3 |
Other CAS RN |
15083-52-0 |
Origin of Product |
United States |
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